Cas no 79499-58-4 (1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride)

• Product Name: 1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride
• CAS No: 79499-58-4
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• CID: 3415873
• PubChem ID: 87519629
• Update Time: 2025-05-27

1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANOL, 1-[(2-CHLOROPHENYL)IMINOMETHYL]-, HYDROCHLORIDE
• 1-[(2-Chlorophenyl)(imino)methyl]cyclopentanol Hydrochloride
• 1-((2-chlorophenyl)(imino)methyl)cyclopentan-1-ol Hydrochloride
• 79499-58-4
• 1-[(2-Chlorophenyl)iminomethyl]-cyclopentanol Hydrochloride (1:1); 1-[(2-Chlorophenyl)iminomethyl]-cyclopentanol Hydrochloride
• SCHEMBL3389498
• starbld0045614
• 1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride

• Inchi： 1S/C12H14ClNO.ClH/c13-10-6-2-1-5-9(10)11(14)12(15)7-3-4-8-12;/h1-2,5-6,14-15H,3-4,7-8H2;1H
• InChI Key： IXTSVDGUKKYTGW-UHFFFAOYSA-N
• SMILES： C1(O)(C(C2=CC=CC=C2Cl)=N)CCCC1.[H]Cl

Computed Properties

• Exact Mass: 259.0530695Da
• Monoisotopic Mass: 259.0530695Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride

Comprehensive Overview of 1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride (CAS No. 79499-58-4)

1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride (CAS No. 79499-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its chemical name or CAS number, belongs to the class of cyclopentanol derivatives, which are known for their versatility in synthetic chemistry and drug development. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and applications in medicinal chemistry, making it a topic of interest in both academic and industrial settings.

The molecular structure of 1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride features a cyclopentanol core substituted with a 2-chlorophenyl group and an imino methyl moiety, which contributes to its distinct reactivity and functionality. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical active ingredients. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they serve as building blocks for designing novel therapeutics with enhanced efficacy and safety profiles.

One of the key areas of interest surrounding CAS No. 79499-58-4 is its potential role in central nervous system (CNS) drug development. The 2-chlorophenyl moiety is a common feature in many CNS-active compounds, which has led to speculation about its applicability in targeting neurological disorders. Additionally, the imino methyl group provides a reactive site for further chemical modifications, enabling researchers to explore a wide range of derivatives with tailored biological activities. This adaptability aligns with the growing demand for personalized medicine and targeted drug delivery systems, which are among the most searched topics in modern pharmaceutical research.

From a physicochemical perspective, 1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride exhibits properties that make it suitable for various formulation strategies. Its solubility, stability, and compatibility with other excipients are critical factors for drug formulation scientists, who often seek detailed data on such parameters. The compound's hydrochloride salt form enhances its water solubility, a feature highly valued in the development of oral dosage forms and injectable formulations. These attributes are frequently discussed in forums and publications related to pharmaceutical technology and preformulation studies.

In the context of green chemistry and sustainable synthesis, researchers are increasingly interested in optimizing the production of CAS No. 79499-58-4 to minimize environmental impact. Questions about catalytic efficiency, waste reduction, and energy-saving processes are commonly raised in scientific communities. The compound's synthesis often involves multi-step reactions, prompting investigations into one-pot synthesis and flow chemistry techniques to improve yield and purity while reducing resource consumption. These topics resonate with the broader push toward sustainable pharmaceutical manufacturing, a hot-button issue in today's industry.

Another emerging area of interest is the potential application of 1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride in bioconjugation and prodrug design. The reactive imino group offers opportunities for covalent attachment to biomolecules or masking strategies to improve drug delivery. This aligns with the rising popularity of antibody-drug conjugates (ADCs) and targeted cancer therapies, which dominate current literature and conference discussions. As such, the compound's utility extends beyond traditional small-molecule drugs into the realm of biopharmaceuticals and precision medicine.

Quality control and analytical method development for 79499-58-4 are also critical aspects that draw considerable attention. Analytical chemists frequently search for validated HPLC methods, spectroscopic characterization data, and stability-indicating assays for this compound. The need for robust quality assurance protocols becomes particularly important when the material is intended for use in GMP manufacturing or regulatory submissions. These technical requirements reflect the compound's transition from research-scale to potential commercial applications.

Looking ahead, the scientific community continues to explore novel applications for 1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride across multiple disciplines. Its presence in patent literature suggests ongoing investigations into its use as a key intermediate for various therapeutic agents. Furthermore, the integration of machine learning algorithms in compound optimization has opened new avenues for predicting and enhancing the properties of derivatives based on this core structure. As research progresses, this compound is likely to remain a subject of intense study and discussion in both academic journals and industry reports.